Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0006977 | LY285434 | C23H25N5O2 | |
| VC0006954 | SC58451 | C20H19FO2S | |
| VC0007550 | Necrostatin 2 racemate | C13H12ClN3O2 | |
| VC0004931 | AL 8697 | C21H21F3N4O | |
| VC0004548 | (N-(3'-Fluorophenyl)ethyl-4-azahexacyclo[5.4.1.02,6.03,10.05,9.08,11]dodecan-3-ol | C19H20FNO | |
| VC0004505 | SR 11302 | C26H32O2 | |
| VC0007358 | Ecteinascidin 770 | C40H42N4O10S | |
| VC0001788 | Endoxifen | 112093-28-4 | C25H27NO2 |
| VC0004288 | HU-210 | 112830-95-2 | C25H38O3 |
| VC0001955 | Rapastinel | 117928-94-6 | C18H31N5O6 |
| VC0002184 | DO3A tert-Butyl ester | 122555-91-3 | C26H50N4O6 |
| VC0002205 | Alosetron ((Z)-2-butenedioate) | 122852-43-1 | C21H22N4O5 |
| VC0004281 | ZD-7114 hydrochloride | 129689-28-7 | C22H31ClN2O6 |
| VC0006448 | BRL 52537 hydrochloride | 130497-33-5 | C18H25Cl3N2O |
| VC0002718 | Tilmicosin Phosphate | 137330-13-3 | C46H83N2O17P |
| VC0003186 | PD153035 | 153436-54-5 | C16H14BrN3O2 |
| VC0003327 | Esomeprazole potassium | 161796-84-5 | C17H18KN3O3S |
| VC0006401 | CP 376395 | 175140-00-8 | C21H30N2O |
| VC0004705 | 3-Bromocytisine | 207390-14-5 | C11H13BrN2O |
| VC0003954 | Cinacalcet | 226256-56-0 | C22H22F3N |
| VC0004414 | ICI-63197 | 27277-00-5 | C9H13N5O |
| VC0004951 | H2L 5765834 | 420841-84-5 | C21H12N2O7 |
| VC0007942 | Ephedrine hydrochloride | 50-98-6 | C10H16ClNO |
| VC0004775 | Nicotinate adenine dinucleotide phosphate | 5502-96-5 | C21H27N6O18P3 |
| VC0007225 | Indanidine | 85392-79-6 | C11H13N5 |